Cas no 1247415-54-8 (1-(2,2,2-Trifluoroethyl)piperidin-3-ol)

• Product Name: 1-(2,2,2-Trifluoroethyl)piperidin-3-ol
• CAS No: 1247415-54-8
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 5043114
• Update Time: 2025-05-20

1-(2,2,2-Trifluoroethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)piperidin-3-ol
• 1-(2,2,2-Trifluoroethyl)piperidin-3-ol

• Inchi： 1S/C7H12F3NO/c8-7(9,10)5-11-3-1-2-6(12)4-11/h6,12H,1-5H2
• InChI Key： HAJQGAAJAKJJBD-UHFFFAOYSA-N
• SMILES： FC(CN1CCCC(C1)O)(F)F

Computed Properties

• Exact Mass: 183.08709849 g/mol
• Monoisotopic Mass: 183.08709849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.17
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(2,2,2-Trifluoroethyl)piperidin-3-ol

Chemical Profile: 1-(2,2,2-Trifluoroethyl)piperidin-3-ol (CAS No. 1247415-54-8)

1-(2,2,2-Trifluoroethyl)piperidin-3-ol, also known by its CAS registry number CAS No. 1247415-54-8, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of trifluoroethyl-substituted piperidines, which are widely studied for their role in drug discovery and materials science.

The molecular structure of 1-(2,2,2-Trifluoroethyl)piperidin-3-ol consists of a piperidine ring with a hydroxyl group at the 3-position and a trifluoroethyl substituent at the 1-position. The trifluoroethyl group introduces significant electron-withdrawing effects due to the presence of three fluorine atoms, which can influence the compound's reactivity and stability. This structural feature makes it a valuable molecule for exploring its potential in medicinal chemistry and organic synthesis.

Recent studies have highlighted the importance of CAS No. 1247415-54-8 in the development of novel therapeutic agents. Researchers have investigated its ability to modulate specific biological pathways, making it a promising candidate for drug development. For instance, its unique electronic properties have been shown to enhance the bioavailability and selectivity of certain drug candidates, which are critical factors in modern pharmacology.

In addition to its pharmacological applications, 1-(2,2,2-Trifluoroethyl)piperidin-3-ol has also been explored in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1247415-54-8 involves a multi-step process that typically begins with the preparation of the piperidine ring followed by substitution reactions to introduce the trifluoroethyl group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale.

From an environmental perspective, understanding the degradation pathways of 1-(2,2,2-Trifluoroethyl)piperidin-3-ol is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, which is essential information for regulatory agencies and industries involved in its production and use.

In conclusion, CAS No. 1247415-54-8, or 1-(2,2,2-Trifluoroethyl)piperidin-3-ol, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.